4-chloro-N'-[1-(4-chlorophenyl)ethylidene]-2-hydroxybenzohydrazide

• IUPAC Name: 4-chloro-N-[(E)-1-(4-chlorophenyl)ethylideneamino]-2-hydroxybenzamide
• InChI: InChI=1S/C15H12Cl2N2O2/c1-9(10-2-4-11(16)5-3-10)18-19-15(21)13-7-6-12(17)8-14(13)20/h2-8,20H,1H3,(H,19,21)/b18-9+
• InChI Key: LMUYHIYCYGTNRP-GIJQJNRQSA-N
• Canonical SMILES: CC(=NNC(=O)C1=C(C=C(C=C1)Cl)O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(C=C(C=C1)Cl)O)/C2=CC=C(C=C2)Cl
• Molecular Formula: C15H12Cl2N2O2
• Molecular Weight: 323.2 g/mol

Description

“4-chloro-N’-[1-(4-chlorophenyl)ethylidene]-2-hydroxybenzohydrazide” is a chemical compound. It contains a total of 29 bonds: 18 non-H bonds, 13 multiple bonds, 2 rotatable bonds, 1 double bond, 12 aromatic bonds, 2 six-membered rings, and 1 imine (aromatic). The compound contains a total of 28 atoms: 11 Hydrogen atoms, 14 Carbon atoms, 1 Nitrogen atom, and 2 Chlorine atoms.

Synthesis Analysis

The synthesis of similar compounds often involves chlorination of phenol, preferably in polar solvents, which tends to yield the 4-chloro derivative. Direct chlorination of molten phenol favors the formation of 2-chlorophenol.

Molecular Structure Analysis

The molecular structure of this compound includes high-quality images based on quantum chemical computations. The compound contains total 29 bond(s); 18 non-H bond(s), 13 multiple bond(s), 2 rotatable bond(s), 1 double bond(s), 12 aromatic bond(s), 2 six-membered ring(s), and 1 imine(s) (aromatic).

Chemical Reactions Analysis

The chemical reactivity of similar compounds has been studied using Conceptual Density Functional Theory (CDFT). This approach predicts global reactivity descriptors and local nucleophilic/electrophilic Parr functions, providing a deeper understanding of the compound’s chemical reactivity properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds indicate that they are colorless or white solids that melt easily and exhibit significant solubility in water. Their pKa is around 9.14.

Safety and Hazards

Similar compounds can cause eye irritation and damage in some persons. They can also cause respiratory irritation in some persons.

Future Directions

The future directions for this compound could involve further exploration of its structure–reactivity relationship. This could include an in-depth investigation into the solid-state crystal structure of this organic compound, employing computational Density Functional Theory (DFT) and related methodologies. This comprehensive approach not only provides a detailed description of the structure and properties of the investigated compound but also offers valuable insights into the design and development of new materials involving similar systems.